Cas no 2227825-20-7 (rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227825-20-7
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6339906
• PubChem ID: 165659394
• Update Time: 2025-10-24

rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227825-20-7
• EN300-1905358

• Inchi： 1S/C10H11BrO2S/c1-10(2)6(7(10)9(12)13)8-5(11)3-4-14-8/h3-4,6-7H,1-2H3,(H,12,13)/t6-,7-/m0/s1
• InChI Key： WKGYUAFANVCWLM-BQBZGAKWSA-N
• SMILES： BrC1C=CSC=1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227825-20-7)

The compound rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227825-20-7) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromothiophene moiety and a dimethylcyclopropane ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The bromothiophene group enhances the compound's reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex heterocyclic frameworks. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are used to optimize lead compounds.

The dimethylcyclopropane core in rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid contributes to its conformational rigidity, a property highly sought after in bioactive molecule development. Rigid structures often improve binding affinity and metabolic stability, addressing key challenges in drug bioavailability. This compound's carboxylic acid functionality further allows for derivatization into esters, amides, or other prodrug forms, expanding its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is synthesized via diastereoselective cyclopropanation, a technique gaining traction due to its efficiency in constructing stereocenters. The compound's CAS No. 2227825-20-7 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening (HTS) and cheminformatics. Its applications extend to crop protection, where cyclopropane derivatives are explored for their pesticidal properties, resonating with the global push for sustainable agriculture.

Environmental and regulatory considerations are also critical when discussing rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. The bromine substituent necessitates careful handling to minimize ecological impact, aligning with green chemistry principles. Researchers are investigating biodegradable alternatives to halogenated compounds, though the current utility of this molecule remains undisputed in academic and industrial R&D.

In summary, rac-(1R,3R)-3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227825-20-7) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its role in drug discovery, material science, and agrochemical innovation underscores its importance, making it a focal point for future research and development.